Cas no 78071-34-8 (4-cyanothiophene-3-carboxylic acid)

4-cyanothiophene-3-carboxylic acid structure
78071-34-8 structure
Product Name:4-cyanothiophene-3-carboxylic acid
CAS No:78071-34-8
MF:C6H3NO2S
MW:153.158519983292
MDL:MFCD01859850
CID:551459
PubChem ID:45084780
Update Time:2025-04-19

4-cyanothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 4-cyano-
    • 4-Cyanothiophene-3-carboxylicacid
    • 3-Thiophenecarboxylicacid,4-cyano-(9CI)
    • MFCD01859850
    • 78071-34-8
    • DTXSID10665700
    • CS-0215101
    • EN300-222101
    • AT16775
    • 4-cyanothiophene-3-carboxylic acid
    • AKOS006275970
    • 4-Cyano-thiophene-3-carboxylic acid
    • Z1198158834
    • MDL: MFCD01859850
    • Inchi: 1S/C6H3NO2S/c7-1-4-2-10-3-5(4)6(8)9/h2-3H,(H,8,9)
    • InChI Key: CGTPGBPWMGOBEY-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C(C(=O)O)=C1

Computed Properties

  • Exact Mass: 152.98849
  • Monoisotopic Mass: 152.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.3A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 61.09

4-cyanothiophene-3-carboxylic acid Pricemore >>

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abcr
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